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Compound of Interest

Compound Name: Closiramine

Cat. No.: B1614964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Closiramine is a chemical compound identified by the CAS Number 47135-88-6.

[1] As a potent chemical agent, meticulous handling and storage procedures are paramount to

ensure personnel safety, experimental integrity, and product stability. These application notes

provide detailed protocols for the safe handling, storage, and use of Closiramine powder in a

laboratory setting. The information herein is compiled from established safety guidelines for

handling chemical powders and data available for the structurally related and well-documented

compound, Clomipramine, a tricyclic antidepressant. Researchers should always consult the

specific Safety Data Sheet (SDS) provided by the supplier and adhere to their institution's

safety guidelines.

Physicochemical Properties and Safety Data
Understanding the fundamental properties and hazards of Closiramine is the first step toward

safe handling.

Physicochemical Data
The following table summarizes the key physicochemical properties of Closiramine and its

related compound, Clomipramine hydrochloride.
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Property Value Source

Chemical Name

8-Chloro-11-(2-

(dimethylamino)ethyl)-6,11-

dihydro-5H-

benzo(5,6)cyclohepta(1,2-

b)pyridine

[1]

Molecular Formula C₁₈H₂₁ClN₂ [1][2]

Molecular Weight 300.83 g/mol [2]

CAS Number 47135-88-6 [1]

Appearance White to off-white powder/solid [3][4]

Melting Point
189 - 190 °C (for

Clomipramine HCl)
[4][5]

Solubility

Water: 25-125 mg/mL (for

Clomipramine HCl) Ethanol:

~70 mg/mL (for Clomipramine

HCl) DMSO: ~70 mg/mL (for

Clomipramine HCl) PBS (pH

7.2): ~0.5 mg/mL (for

Clomipramine HCl)

[5][6][7]

Hazard Identification and Safety Precautions
Closiramine should be handled as a hazardous substance. The following hazard statements

are based on data for Clomipramine.
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Hazard Statement Precautionary Measures Source

H302: Harmful if swallowed

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.

H315: Causes skin irritation

P280: Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of water.

[3]

H319: Causes serious eye

irritation

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3]

H335/H336: May cause

respiratory irritation,

drowsiness or dizziness

P261: Avoid breathing dust.

P271: Use only outdoors or in

a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

[3]

Handling Protocols
Strict adherence to handling protocols is essential to minimize exposure and prevent

contamination.

Personal Protective Equipment (PPE)
All personnel must wear the following PPE when handling Closiramine powder:
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Gloves: Wear non-reactive nitrile gloves.[8] Change gloves immediately if contaminated.

Lab Coat: A buttoned lab coat should be worn to protect street clothing.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Respiratory Protection: For weighing or procedures that may generate dust, use a NIOSH-

certified respirator in a designated ventilated area.[9]

Engineering Controls
Ventilation: All handling of Closiramine powder, especially weighing and stock solution

preparation, must be conducted in a certified chemical fume hood or a powder containment

hood to minimize inhalation exposure.[10]

Designated Area: Designate a specific area for handling Closiramine to prevent cross-

contamination of the general laboratory space.

Experimental Protocol: Weighing and Preparing a Stock
Solution
This protocol outlines the steps for safely weighing Closiramine powder and preparing a stock

solution.

Preparation:

Don all required PPE.

Ensure the chemical fume hood is functioning correctly.

Decontaminate the work surface and the analytical balance within the hood.

Assemble all necessary materials: spatulas, weigh paper/boat, and vials.

Weighing:

Carefully transfer the required amount of Closiramine powder from the storage container

to the weigh paper or boat using a clean spatula.
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Perform this task slowly and gently to avoid generating airborne dust.

Close the primary container tightly immediately after dispensing.

Solubilization:

Transfer the weighed powder into an appropriate vial.

Add the chosen solvent (e.g., DMSO, ethanol) dropwise to the powder to wet it, which

helps prevent aerosolization.

Add the remaining solvent to reach the desired final concentration.

Cap the vial securely and vortex or sonicate until the powder is completely dissolved.

Stock solutions in organic solvents like ethanol and DMSO are reported to be around 10

mg/ml.[6]

Labeling and Storage:

Clearly label the vial with the compound name, concentration, solvent, date, and your

initials.

Store the stock solution under the recommended conditions (see Section 3).

Cleanup:

Wipe down the spatula, balance, and fume hood surface with an appropriate solvent (e.g.,

70% ethanol) to decontaminate.

Dispose of all contaminated disposables (weigh paper, gloves) as hazardous waste (see

Section 4.2).

Wash hands thoroughly after the procedure.
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1. Preparation

2. Weighing Powder

3. Solubilization

4. Final Steps

Don PPE

Prepare Fume Hood

Assemble Materials

Place weigh boat
on balance

Carefully transfer powder

Record mass

Transfer powder to vial

Add solvent

Vortex/Sonicate
until dissolved

Label Vial Clean Workspace

Store Appropriately Dispose of Waste

 

Spill Occurs!

Alert others
Evacuate area

Don full PPE
(incl. respirator)

Cover spill gently
with absorbent material

Wet material, scoop into
hazardous waste container

Decontaminate spill area

Dispose of all materials
as hazardous waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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